![molecular formula C14H25NO4 B1469753 3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid CAS No. 1334493-47-8](/img/structure/B1469753.png)
3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
Overview
Description
“3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid” is a compound with the CAS Number: 1334493-47-8 . It has a molecular weight of 271.36 . The IUPAC name for this compound is 3-[1-(tert-butoxycarbonyl)-3-piperidinyl]butanoic acid . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H25NO4/c1-10(8-12(16)17)11-6-5-7-15(9-11)13(18)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,16,17) .
Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . The molecular weight of the compound is 271.36 . The InChI code provides information about its molecular structure .
Scientific Research Applications
Chemical Synthesis and Molecular Structure
- Synthesis of Pipecolic Acid Derivatives : A study demonstrated the synthesis of a dipeptide containing pipecolic acid, adopting a type II' beta-turn conformation, significant for its implications in peptide design and drug development (Didierjean, Boussard, & Aubry, 2002).
- Enantiomeric Separation : The separation of enantiomers of a compound structurally related to "3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid" was crucial for the synthesis of novel β-lactam enhancer drugs, showcasing its importance in producing stereoselectively pure pharmaceuticals (Rane, Ahirrao, More, & Yeole, 2021).
- Advanced Organic Synthesis : Another research focused on the synthesis of orthogonally protected diamino acids, useful for the synthesis of edeine analogs, demonstrating the compound's utility in creating complex organic molecules (Czajgucki, Sowiński, & Andruszkiewicz, 2003).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO4/c1-10(8-12(16)17)11-6-5-7-15(9-11)13(18)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZEJZUPKBMBXQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)C1CCCN(C1)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(Tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid | |
CAS RN |
1334493-47-8 |
Source
|
| Record name | 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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